Cas no 700-12-9 (1,2,3,4,5-pentamethylbenzene)

1,2,3,4,5-pentamethylbenzene structure

Product Name:1,2,3,4,5-pentamethylbenzene

CAS No:700-12-9

MF:C₁₁H₁₆

MW:148.244743347168

MDL:MFCD00008522

CID:39627

PubChem ID:12784

Update Time:2025-09-22

1,2,3,4,5-pentamethylbenzene Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4,5-Pentamethylbenzene
- Pentmethyl Benzene
- Pentamethylbenzene
- Benzene,pentamethyl- (8CI,9CI)
- NSC 1889
- Benzene, pentamethyl-
- Pentamethylbenzol
- Benzene, 1,2,3,4,5-pentamethyl-
- H6JLD3AI98
- pentamethyl phenyl
- BEZDDPMMPIDMGJ-UHFFFAOYSA-N
- Pentamethylbenzene, 98%
- KSC492E3D
- 1,3,4,5-Pentamethylbenzene
- EBD637
- NSC1889
- 1,2,3,4,5-pentamethyl-benzene
- FC1062
- SBB060397
- 0841AC
- VZ36811
- Z104494472
- AMY4088
- AKOS000121593
- W-111706
- FT-0602450
- EINECS 211-837-8
- NSC-1889
- CS-17338
- CHEBI:38998
- Q424944
- DTXSID6061024
- InChI=1/C11H16/c1-7-6-8(2)10(4)11(5)9(7)3/h6H,1-5H
- Benzene, 1,2,3,4,5-pentamethyl-; Benzene, pentamethyl- (8CI,9CI); 1,2,3,4,5-Pentamethylbenzene; NSC 1889; Pentamethylbenzene
- UNII-H6JLD3AI98
- NS00022713
- P0043
- Benzene, 1,2,3,4,5-pentamethyl- benzene,pentamethyl- pentamethyl-benzen 1,2,3,4,5-PENTAMETHYLBENZENE Pentamethyl phenyl
- MFCD00008522
- 700-12-9
- A836735
- EN300-21222
- CS-W010978
- F0001-1815
- 1,2,3,4,5Pentamethylbenzene
- DB-074240
- CHEMBL5316190
- pentamethylenebenzene
- Benzene, pentamethyl
- Benzene, 1,2,3,4,5pentamethyl
- DTXCID8046614
- 211-837-8
- AAA70012
- 1,2,3,4,5-pentamethylbenzene
- MDL： MFCD00008522
- Inchi： 1S/C11H16/c1-7-6-8(2)10(4)11(5)9(7)3/h6H,1-5H3
- InChI Key： BEZDDPMMPIDMGJ-UHFFFAOYSA-N
- SMILES： C1(C)C(C)=C(C)C=C(C)C=1C
- BRN： 1905349

Computed Properties

Exact Mass: 148.12500
Monoisotopic Mass: 148.125201
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.6
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: White solid
Density: 0.917 g/mL at 25 °C(lit.)
Melting Point: 50.0 to 54.0 deg-C
Boiling Point: 231 °C(lit.)
Flash Point: Degrees Fahrenheit:195.8°F
Degrees Celsius:91°C
Refractive Index: 1.5270
PSA: 0.00000
LogP: 3.22860
Solubility: Not determined

1,2,3,4,5-pentamethylbenzene Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H228,H315,H319,H335
Warning Statement： P210,P261,P305+P351+P338
Hazardous Material transportation number：UN 1325 4.1/PG 2
WGK Germany：3
Hazard Category Code： 11-36/37/38
Safety Instruction： S16-S26-S36
Hazardous Material Identification：
PackingGroup：III
HazardClass：4.1
TSCA：Yes
Packing Group：III
Hazard Level：4.1
Safety Term：4.1
Packing Group：III
Risk Phrases：R11; R36/37/38

1,2,3,4,5-pentamethylbenzene Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,2,3,4,5-pentamethylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P817109-100g	Pentamethylbenzene	700-12-9	≥98.0%	100g	1,560.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	153613-5G	1,2,3,4,5-pentamethylbenzene	700-12-9		5g	¥413.53	2023-12-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	153613-100G	1,2,3,4,5-pentamethylbenzene	700-12-9		100g	¥2607.86	2023-12-10
Fluorochem	050324-1g	Pentamethylbenzene	700-12-9	98%	1g	￡10.00	2022-03-01
Fluorochem	050324-5g	Pentamethylbenzene	700-12-9	98%	5g	￡17.00	2022-03-01
Fluorochem	050324-10g	Pentamethylbenzene	700-12-9	98%	10g	￡31.00	2022-03-01
Fluorochem	050324-25g	Pentamethylbenzene	700-12-9	98%	25g	￡52.00	2022-03-01
TRC	P307811-100mg	Pentamethylbenzene	700-12-9		100mg	$ 50.00	2022-06-03
TRC	P307811-500mg	Pentamethylbenzene	700-12-9		500mg	$ 65.00	2022-06-03
TRC	P307811-1g	Pentamethylbenzene	700-12-9		1g	$ 80.00	2022-06-03

1,2,3,4,5-pentamethylbenzene Production Method

Production Method 1

674-26-0

700-12-9

763-32-6

1758-88-9

3944-36-3

Reaction Conditions

1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ; 36 bar, 300 °C

Reference

: Processes for conversion of biologically derived mevalonic acid

, United States, , ,

Production Method 2

700-12-9

141-93-5

629-50-5

496-11-7

99-62-7

1074-92-6

Reaction Conditions

1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C

Reference

: Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)

Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Production Method 3

700-12-9

88-60-8

87-85-4

2219-78-5

1758-88-9

13037-79-1

15181-13-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C

Reference

: Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin

Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Production Method 4

581-42-0

496-11-7

573-98-8

527-53-7

700-12-9

27133-93-3

5325-97-3

3296-50-2

Reaction Conditions

1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C

Reference

: An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons

Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

1,2,3,4,5-pentamethylbenzene Raw materials

1,2,3,4,5-pentamethylbenzene Preparation Products

1,2,3,4,5-pentamethylbenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:700-12-9)Pentamethylbenzene

Order Number:sfd15296

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:700-12-9)1,2,3,4,5-pentamethylbenzene

Order Number:A836735

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:37

Price ($):170.0

Email:sales@amadischem.com

Product Official Link

1,2,3,4,5-pentamethylbenzene Related Literature

1. Flash photolysis study of a Friedel–Crafts alkylation. Reaction of the photogenerated 9-fluorenyl cation with aromatic compounds

Robert A. McClelland,Frances L. Cozens,Jianhui Li,Steen Steenken J. Chem. Soc. Perkin Trans. 2 1996 1531
2. Practical synthesis of 3-aryl anthranils via an electrophilic aromatic substitution strategy

Yang Gao,Simin Yang,Minwei She,Jianhong Nie,Yanping Huo,Qian Chen,Xianwei Li,Xiao-Qiang Hu Chem. Sci. 2022 13 2105
3. Elucidating the reaction pathway for ethene and propene formation in the methanol-to-hydrocarbons reaction over high silica H-Beta

Jie Zhang,Zhihua Huang,Peidong Li,Xiaomin Zhang,Xinzhi Zhang,Yangyang Yuan,Lei Xu Catal. Sci. Technol. 2017 7 2194
4. Alkyne hydroarylation with palladium(ii) complexes bearing chelating N-heterocyclic ligands: effect of non-coordinated nitrogens on catalyst efficiency

Luca Gazzola,Cristina Tubaro,Andrea Biffis,Marino Basato New J. Chem. 2010 34 482
5. A general approach to the quantification of resin-bound functional groups by NMR

Houcine Rahali,Noha Ghanem,Laurent Griffe,Rachid Rahali,Didier Stien New J. Chem. 2004 28 1344

Related Categories

700-12-9 (1,2,3,4,5-pentamethylbenzene) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:700-12-9)Pentamethylbenzene

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:700-12-9)1,2,3,4,5-pentamethylbenzene

Purity:99%

Quantity:100g

Price ($):170.0

Cas no 700-12-9 (1,2,3,4,5-pentamethylbenzene)

1,2,3,4,5-pentamethylbenzene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2,3,4,5-pentamethylbenzene Security Information

1,2,3,4,5-pentamethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2,3,4,5-pentamethylbenzene Pricemore >>

1,2,3,4,5-pentamethylbenzene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

1,2,3,4,5-pentamethylbenzene Raw materials

1,2,3,4,5-pentamethylbenzene Preparation Products

1,2,3,4,5-pentamethylbenzene Suppliers

1,2,3,4,5-pentamethylbenzene Related Literature

Related Categories

700-12-9 (1,2,3,4,5-pentamethylbenzene) Related Products